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Compound of Interest

Compound Name: Neuraminidase-IN-19

Cat. No.: B12376211 Get Quote

Mechanism of Action of Neuraminidase
Inhibitors
Neuraminidase inhibitors target the neuraminidase enzyme of the influenza virus, which is

crucial for the release of newly formed viral particles from infected host cells. By blocking this

enzyme, these drugs prevent the spread of the virus within the respiratory tract.[1][2] The

enzyme cleaves sialic acid residues on the host cell surface to which the viral hemagglutinin

protein is bound, allowing the progeny virions to be released.[3][4] Neuraminidase inhibitors

mimic the natural substrate of the enzyme, competitively binding to the active site and

preventing this cleavage.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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